Cas no 954228-45-6 (2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole)

• Product Name: 2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole
• CAS No: 954228-45-6
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 1026407
• PubChem ID: 22308661
• Update Time: 2025-11-03

2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole
• 2-methyl-5-pyrrolidin-2-yl-1,3,4-oxadiazole
• EN300-108412
• DTXSID30624531
• AKOS006328369
• 954228-45-6
• CS-0231462
• CHEMBL4549845
• SCHEMBL16399969
• DB-336951
• 1,3,4-OXADIAZOLE, 2-METHYL-5-(2-PYRROLIDINYL)-

• Inchi： 1S/C7H11N3O/c1-5-9-10-7(11-5)6-3-2-4-8-6/h6,8H,2-4H2,1H3
• InChI Key： BLXQYIORYQVKFE-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1CCCN1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51Ų

Additional information on 2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole

2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole (CAS No. 954228-45-6): An Overview of Its Structure, Synthesis, and Biological Applications

2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole (CAS No. 954228-45-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,3,4-oxadiazoles, which are heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole make it an interesting candidate for further investigation in drug discovery and development.

The molecular structure of 2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole is characterized by a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the pyrrolidine moiety at the 5-position and the methyl group at the 2-position imparts specific chemical properties that contribute to its biological activity. The pyrrolidine ring is known for its ability to form hydrogen bonds and interact with biological targets, while the methyl group can influence the compound's lipophilicity and metabolic stability.

In recent years, significant progress has been made in understanding the synthesis and biological properties of 1,3,4-oxadiazoles. One of the key methods for synthesizing 2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole involves the cyclization of an appropriate nitrile and amine derivative under suitable conditions. For instance, a study published in the Journal of Organic Chemistry in 2018 reported a highly efficient one-pot synthesis method using microwave irradiation. This method not only simplifies the synthetic route but also improves yield and purity.

The biological activities of 1,3,4-oxadiazoles have been extensively studied, with many derivatives showing promising results in various therapeutic areas. One notable application is in the field of anti-inflammatory agents. Research has shown that certain 1,3,4-oxadiazole-based compounds can effectively inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that 2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole exhibits potent anti-inflammatory activity by modulating key signaling pathways involved in inflammation.

Beyond anti-inflammatory properties, 1,3,4-oxadiazoles have also been explored for their potential as anticancer agents. A study published in European Journal of Medicinal Chemistry in 2020 reported that a series of 1,3,4-oxadiazole-based derivatives showed significant cytotoxicity against various cancer cell lines. The mechanism of action was attributed to their ability to induce apoptosis and inhibit cell proliferation. Specifically, 2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole was found to be effective against breast cancer cells by targeting specific signaling pathways involved in cell survival.

The pharmacokinetic properties of 2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole are another important aspect to consider for its potential therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the compound can effectively reach its target site and exert its intended biological effects. A recent study published in Pharmaceutical Research in 2021 evaluated the pharmacokinetic profile of several 1,3,4-oxadiazole-based compounds using animal models. The results indicated that 2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole had a prolonged half-life and low clearance rate, suggesting its potential for once-daily dosing regimens.

In addition to its therapeutic applications, 2-Methyl-5-(pyrrolidin-2-y)-1l3l,-l4-lxalldlazolllle> (corrected: < strong > ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ < strong >) has also been investigated for its use as a building block in organic synthesis. Its versatile reactivity allows it to be incorporated into more complex molecular architectures through various chemical transformations. For example, a study published in Organic Letters in 2017 described a novel method for synthesizing fused heterocycles using < strong > ̶ ̶ ̶ ̶ ̶ ̶ ̶ < strong > as a key intermediate. This approach has opened up new possibilities for designing molecules with enhanced biological activities.

The safety profile of < strong > is another critical factor to consider before advancing it into clinical trials or commercialization. Preclinical studies have generally shown that < strong > exhibits low toxicity and good safety margins across various assays. However, further comprehensive toxicological evaluations are necessary to ensure its safety when administered to humans over extended periods.

In conclusion,< strong > (CAS No. 954) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties for various therapeutic indications.